Cas no 851987-14-9 (N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide)

• Product Name: N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide
• CAS No: 851987-14-9
• MF: C₁₆H₁₄FN₃OS
• MW: 315.365265369415
• CID: 6158897
• PubChem ID: 4617774
• Update Time: 2025-06-14

N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide
• SR-01000128852-1
• AKOS024590792
• ZINC00251187
• AB00684752-01
• N'-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-fluorobenzohydrazide
• SR-01000128852
• F0642-3437
• 851987-14-9

• Inchi： 1S/C16H14FN3OS/c1-9-7-10(2)14-13(8-9)22-16(18-14)20-19-15(21)11-3-5-12(17)6-4-11/h3-8H,1-2H3,(H,18,20)(H,19,21)
• InChI Key： BPSPJRPCTOZXNG-UHFFFAOYSA-N
• SMILES： S1C(NNC(C2C=CC(=CC=2)F)=O)=NC2=C1C=C(C)C=C2C

Computed Properties

• Exact Mass: 315.08416141g/mol
• Monoisotopic Mass: 315.08416141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 82.3Ų

Additional information on N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide

Comprehensive Overview of N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide (CAS No. 851987-14-9)

N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide (CAS No. 851987-14-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and fluorobenzohydrazide moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for targeting specific biological pathways.

The structural features of N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide include a 4,6-dimethyl-1,3-benzothiazole core linked to a 4-fluorobenzohydrazide group. This combination enhances its stability and reactivity, making it suitable for various synthetic and medicinal chemistry applications. The presence of the fluorine atom further contributes to its bioactivity, as fluorine-containing compounds are known for their ability to modulate pharmacokinetic properties.

In recent years, the demand for benzothiazole derivatives has surged due to their versatility in designing novel therapeutics. N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide is no exception, with studies highlighting its potential as an inhibitor or modulator in enzymatic processes. Its relevance in addressing contemporary health challenges, such as antimicrobial resistance and chronic diseases, has made it a focal point in academic and industrial research.

One of the key advantages of N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide is its synthetic accessibility. Researchers can efficiently prepare this compound using well-established protocols, enabling rapid exploration of its derivatives. This accessibility aligns with the growing trend of high-throughput screening and fragment-based drug design, where diverse chemical libraries are essential for identifying lead compounds.

The compound's mechanism of action is another area of intense investigation. Preliminary studies suggest that N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide may interact with specific protein targets, influencing cellular signaling pathways. Such interactions are crucial for developing targeted therapies, which are increasingly preferred over traditional broad-spectrum treatments due to their reduced side effects and higher efficacy.

From a commercial perspective, N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 851987-14-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's purity and stability are critical factors for its successful application in experimental settings.

Looking ahead, the exploration of N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide is expected to expand, driven by advancements in computational chemistry and structural biology. These technologies enable researchers to predict and optimize the compound's properties, accelerating its transition from bench to bedside. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in the next generation of therapeutic agents.